4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H29N3O6S2/c1-17-15-19(7-10-22(17)33-4)21-16-34-24(25-21)26-23(28)18-5-8-20(9-6-18)35(29,30)27(11-13-31-2)12-14-32-3/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28)
• InChI Key: ZIBMXUSGAWZFND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)OC
• Molecular Formula: C24H29N3O6S2
• Molecular Weight: 519.6 g/mol

Description

The compound “4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” is a sulfonamide. Its molecular formula is C24H29N3O6S2, with an average mass of 519.634 Da.

Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C17H24N4O7S/c1-25-10-8-21(9-11-26-2)29(23,24)14-6-4-13(5-7-14)16(22)18-17-20-19-15(28-17)12-27-3/h4-7H,8-12H2,1-3H3,(H,18,20,22). This provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a net charge of 0, and its monoisotopic mass is 428.13657.

Scientific Research Applications

Synthesis and Biological Activity

This compound is part of a broader category of benzamide derivatives that have been synthesized and evaluated for various biological activities. For example, the study by Gein et al. (2019) describes the synthesis of similar compounds and their testing for analgesic, anti-inflammatory, and antimicrobial activities. This indicates potential applications in treating pain, inflammation, and infections. Similarly, Priya et al. (2006) discuss the synthesis of benzamide derivatives with antimicrobial properties, further suggesting its use in combating microbial infections Gein et al., 2019; Priya et al., 2006.

Anticancer Evaluation

Ravinaik et al. (2021) investigated substituted benzamides for anticancer activity against various cancer cell lines. This study indicates the potential of benzamide derivatives, like the compound , in cancer research, particularly in identifying new therapeutic agents Ravinaik et al., 2021.

Antimicrobial and Antifungal Properties

Several studies have explored the antimicrobial and antifungal properties of related compounds. For instance, Chawla (2016) discusses the synthesis of thiazole derivatives, including benzamides, and their antimicrobial activity. Narayana et al. (2004) also highlight the potential antifungal agents in similar compounds. These findings suggest the compound's relevance in developing new antimicrobial and antifungal agents Chawla, 2016; Narayana et al., 2004.

Potential in Drug Discovery and Synthesis

The research by Mahata et al. (2003) on the synthesis of heterocycles using related compounds demonstrates the significance of such chemicals in drug discovery and the synthesis of new medicinal compounds. This aligns with the compound's role in pharmaceutical research and development Mahata et al., 2003.